Cas no 49843-53-0 (Methyl 3-hydroxy-5-phenylbenzoate)

• Product Name: Methyl 3-hydroxy-5-phenylbenzoate
• CAS No: 49843-53-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 4650623
• Update Time: 2025-10-30

Methyl 3-hydroxy-5-phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-5-phenylbenzoate
• Methyl 5-hydroxybiphenyl-3-carboxylate
• METHYL 5-HYDROXY-[1,1'-BIPHENYL]-3-CARBOXYLATE
• Methyl 3-hydroxy-5-phenylbenzoate

• Inchi： 1S/C14H12O3/c1-17-14(16)12-7-11(8-13(15)9-12)10-5-3-2-4-6-10/h2-9,15H,1H3
• InChI Key： WVBJYTHKCQRAIE-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 3-hydroxy-5-phenylbenzoate

Methyl 3-hydroxy-5-phenylbenzoate: A Comprehensive Overview

Methyl 3-hydroxy-5-phenylbenzoate, identified by the CAS number 49843-53-0, is a compound of significant interest in various scientific and industrial applications. This benzoate ester is characterized by its unique structure, which includes a hydroxyl group at the 3-position and a phenyl group at the 5-position on the benzoate ring. The methyl ester functionality further enhances its chemical reactivity and versatility.

Recent studies have highlighted the potential of Methyl 3-hydroxy-5-phenylbenzoate in the field of organic synthesis. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block in medicinal chemistry.

The synthesis of Methyl 3-hydroxy-5-phenylbenzoate has been optimized through several methodologies. One notable approach involves the esterification of 3-hydroxy-5-phenylbenzoic acid with methanol under acidic conditions. This method ensures high yields and purity, making it suitable for large-scale production. Additionally, advancements in catalytic systems have further enhanced the efficiency of this process, reducing reaction times and minimizing by-products.

In terms of physical properties, Methyl 3-hydroxy-5-phenylbenzoate exhibits a melting point of approximately 110°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's stability under normal storage conditions also contributes to its practicality in industrial applications.

The application of Methyl 3-hydroxy-5-phenylbenzoate extends beyond organic synthesis. It has been investigated for its potential in polymer chemistry, where it serves as a monomer for the preparation of functional polymers. These polymers exhibit improved mechanical properties and thermal stability, making them suitable for advanced materials applications.

Moreover, recent research has delved into the biological activity of Methyl 3-hydroxy-5-phenylbenzoate. Studies have shown that it possesses moderate antioxidant properties, which could be harnessed in the development of natural preservatives for food and cosmetic products. Its ability to scavenge free radicals makes it a promising candidate for health-related applications.

In conclusion, Methyl 3-hydroxy-5-phenylbenzoate (CAS No. 49843-53) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemistry and materials science.